![molecular formula C9H18BClN2O3 B6172457 [(2R)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidin-2-yl]boronic acid hydrochloride CAS No. 160190-25-0](/img/no-structure.png)
[(2R)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidin-2-yl]boronic acid hydrochloride
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Description
The compound “[(2R)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidin-2-yl]boronic acid hydrochloride” is a boronic acid derivative that contains a pyrrolidine ring . Pyrrolidine is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Synthesis Analysis
The synthesis of pyrrolidine derivatives can be achieved through two main strategies: ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . For example, two novel ®-pyrrolidin-2-yl-boronic acid-based FAP-targeted ligands were synthesized .Molecular Structure Analysis
The molecular structure of this compound is characterized by a pyrrolidine ring, which is a five-membered nitrogen heterocycle . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization .Chemical Reactions Analysis
The pyrrolidine ring in the compound can undergo various chemical reactions. For instance, it can be functionalized or used in ring construction . Boronic acids, like the one in this compound, are known for their ability to form C–C and C–heteroatom bonds .Physical And Chemical Properties Analysis
The compound has a molecular formula of C9H18BClN2O3 and a molecular weight of 248.51 . More detailed physical and chemical properties are not available in the retrieved sources.Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for compound '[(2R)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidin-2-yl]boronic acid hydrochloride' involves the reaction of pyrrolidine-2-carboxylic acid with pyrrolidine-2-carbonyl chloride to form N-(pyrrolidine-2-carbonyl)pyrrolidine-2-carboxamide. This intermediate is then reacted with boronic acid to form the final product.", "Starting Materials": [ "Pyrrolidine-2-carboxylic acid", "Pyrrolidine-2-carbonyl chloride", "Boronic acid" ], "Reaction": [ "Step 1: Pyrrolidine-2-carboxylic acid is reacted with pyrrolidine-2-carbonyl chloride in the presence of a base such as triethylamine to form N-(pyrrolidine-2-carbonyl)pyrrolidine-2-carboxamide.", "Step 2: N-(pyrrolidine-2-carbonyl)pyrrolidine-2-carboxamide is then reacted with boronic acid in the presence of a palladium catalyst and a base such as potassium carbonate to form the final product, '[(2R)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidin-2-yl]boronic acid hydrochloride'." ] } | |
CAS RN |
160190-25-0 |
Product Name |
[(2R)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidin-2-yl]boronic acid hydrochloride |
Molecular Formula |
C9H18BClN2O3 |
Molecular Weight |
248.5 |
Purity |
95 |
Origin of Product |
United States |
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